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Abstract

This technical guide provides a detailed overview of the core physicochemical properties of 2-
Fluorobenzonitrile (2-FBN), a key intermediate in the synthesis of pharmaceuticals,
agrochemicals, and advanced materials.[1][2][3][4] This document consolidates essential data
on its physical and spectral characteristics, supported by generalized experimental protocols
for their determination. The information is presented to aid researchers, scientists, and drug
development professionals in the effective utilization and characterization of this versatile
compound.

Introduction

2-Fluorobenzonitrile, with the CAS number 394-47-8, is an aromatic organic compound
consisting of a benzene ring substituted with a fluorine atom and a nitrile group at adjacent
positions.[2][5] This unique substitution pattern imparts specific reactivity and physical
properties that make it a valuable building block in organic synthesis.[1][6] Its applications
range from the development of novel anti-inflammatory and anti-cancer agents to the
production of high-performance liquid crystals and polymers.[1] A thorough understanding of its
physicochemical properties is therefore critical for its handling, reaction optimization, and
quality control.
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Physicochemical Properties

The physicochemical properties of 2-Fluorobenzonitrile are summarized in the tables below.
These values have been compiled from various reputable chemical suppliers and databases.

Table 1: General and Physical Properties of 2-
Eluorobenzonitrile

Property Value Source(s)
Molecular Formula C7HaFN (1112151171
Molecular Weight 121.11 g/mol [1112][5]

Colorless to light
Appearance . o [1][3][7]
yellow/brownish clear liquid

Melting Point -13.7 °C [31[8]

. _ 188 °C at 750 mmHg90 °C at
Boiling Point [1B1BIONLL]
21 mmHg103 °C at 35 mmHg

_ 1.116 g/mL at 25 °C1.138
Density (21318111 0]1]
g/mL1.1360 to 1.1460 g/mL

Refractive Index (n20/D) 1.5051.5071.51 (2113181911101 1]
Flash Point 74 °C (165.2 °F) - closed cup [7109]

Insoluble in water; Soluble in
Solubility [3][8]

Chloroform

Table 2: Spectral Data Summary for 2-Fluorobenzonitrile
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Spectroscopic Technique

Key Features and
Observations

Source(s)

1H NMR

Spectra available in CDCIs and
CCla. Chemical shifts are
reported for the aromatic

protons.

[11][12][13]

13C NMR

Spectral data is available for
the characterization of the

carbon skeleton.

[51014]

Infrared (IR) Spectroscopy

Characteristic absorption of the
C=N group is a key feature.
Spectra are available as neat,

in capillary cell, and via ATR.

[SIL5]6][1 7]

Mass Spectrometry (MS)

GC-MS data confirms a
molecular weight of 121.11

g/mol .

[SI118][19][20]

UV-Vis Spectroscopy

Adiabatic ionization energy
determined to be 78650 + 5

cm~?

[21]

Experimental Protocols for Property Determination

The following sections outline generalized methodologies for the determination of the key

physicochemical properties of 2-Fluorobenzonitrile. These protocols are based on standard

laboratory techniques for the characterization of liquid organic compounds.

Determination of Boiling Point

The boiling point of 2-Fluorobenzonitrile can be determined at atmospheric or reduced

pressure using standard distillation apparatus.

e Apparatus: A round-bottom flask, a distillation head with a thermometer, a condenser, and a

receiving flask. For reduced pressure, a vacuum pump and a manometer are required.
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e Procedure:

o Place a small volume of 2-Fluorobenzonitrile and a boiling chip into the round-bottom
flask.

o Assemble the distillation apparatus.

o If performing a vacuum distillation, connect the apparatus to a vacuum pump and reduce
the pressure to the desired level.

o Heat the flask gently.

o Record the temperature at which the liquid is actively boiling and the vapor is condensing
on the thermometer bulb. This temperature is the boiling point at the recorded pressure.

Determination of Density

The density of liquid 2-Fluorobenzonitrile can be determined using a pycnometer or a digital
density meter.

o Apparatus: A pycnometer of a known volume, an analytical balance, and a temperature-
controlled water bath.

e Procedure (using a pycnometer):
o Clean and dry the pycnometer and determine its mass.

o Fill the pycnometer with distilled water and place it in a water bath at a specific
temperature (e.g., 25 °C) until it reaches thermal equilibrium.

o Adjust the water level to the calibration mark, dry the outside of the pycnometer, and
weigh it.

o Empty and dry the pycnometer, then fill it with 2-Fluorobenzonitrile.

o Repeat the thermal equilibration and weighing process.
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o Calculate the density using the formula: Density = (mass of substance) / (volume of
pycnometer).

Determination of Refractive Index

The refractive index is a measure of how light propagates through the substance and is a
useful indicator of purity.

o Apparatus: An Abbe refractometer with a temperature-controlled prism.

e Procedure:
o Calibrate the refractometer using a standard of known refractive index.
o Ensure the prism is clean and at the desired temperature (e.g., 20 °C).
o Apply a few drops of 2-Fluorobenzonitrile to the surface of the prism.
o Close the prism and allow the sample to reach thermal equilibrium.

o Adjust the instrument to bring the dividing line between the light and dark fields into the
crosshairs of the eyepiece.

o Read the refractive index from the scale.

Spectroscopic Analysis

Standard spectroscopic techniques are employed to confirm the structure and purity of 2-
Fluorobenzonitrile.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra are recorded
on a high-resolution NMR spectrometer. A small amount of the sample is dissolved in a
deuterated solvent (e.g., CDCIs) containing a reference standard like tetramethylsilane
(TMS).

« Infrared (IR) Spectroscopy: IR spectra can be obtained using a Fourier-transform infrared
(FTIR) spectrometer. For a liquid sample like 2-Fluorobenzonitrile, this can be done by
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placing a drop of the neat liquid between two salt plates (e.g., NaCl or KBr) or by using an
Attenuated Total Reflectance (ATR) accessory.

o Mass Spectrometry (MS): Mass spectra are typically acquired using a mass spectrometer
coupled with a gas chromatograph (GC-MS) for separation and identification. This provides
information about the molecular weight and fragmentation pattern of the molecule.

Logical Workflow for Characterization

The following diagram illustrates a typical workflow for the physicochemical characterization of
a new batch of 2-Fluorobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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